Dilead chromate dihydroxide
Description
Dilead chromate dihydroxide (CAS 12017-86-6) is an inorganic lead-containing chromium(VI) compound with the formula Pb₂CrO₄(OH)₂. It is structurally characterized by a combination of chromate (CrO₄²⁻) and hydroxide (OH⁻) anions bonded to lead (Pb²⁺) cations . Regulatory databases, such as the Toyota Manufacturing Standard (TMR SAS0126n), list it as a banned compound in raw materials, highlighting its toxicity concerns . Its presence in chemical inventories like the Pharos Project further underscores its regulatory significance .
Properties
CAS No. |
12017-86-6 |
|---|---|
Molecular Formula |
CrH2O6Pb2 |
Molecular Weight |
564.406 |
IUPAC Name |
dioxido(dioxo)chromium;lead(2+);dihydroxide |
InChI |
InChI=1S/Cr.2H2O.4O.2Pb/h;2*1H2;;;;;;/q;;;;;2*-1;2*+2/p-2 |
InChI Key |
VBWUNFQTDDANKI-UHFFFAOYSA-L |
SMILES |
[OH-].[OH-].[O-][Cr](=O)(=O)[O-].[Pb+2].[Pb+2] |
Synonyms |
dilead chromate dihydroxide |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Chemical Properties of Selected Chromium(VI)-Lead Compounds
Toxicological Profiles
Chromium(VI) compounds are known carcinogens, and lead compounds pose neurotoxic risks. Comparative cytotoxicity data from in vitro studies reveal significant differences:
Table 2: Cytotoxicity of Chromium(VI) Compounds in Human Bronchial Cells
Lead compounds, however, accumulate in biological systems, exacerbating long-term toxicity .
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